Cas no 2172590-78-0 (2-(4-aminophenyl)-1-propylpyrrolidin-3-amine)

2-(4-Aminophenyl)-1-propylpyrrolidin-3-amine is a chiral pyrrolidine derivative featuring both aromatic and aliphatic amine functionalities. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The presence of a primary aromatic amine group allows for further derivatization, while the propyl-substituted pyrrolidine core contributes to conformational rigidity, which may enhance binding affinity in target interactions. Its well-defined stereochemistry also makes it valuable for enantioselective synthesis. The compound’s stability under standard conditions and solubility in common organic solvents further support its utility in synthetic workflows.
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine structure
2172590-78-0 structure
Product Name:2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
CAS No:2172590-78-0
MF:C13H21N3
MW:219.325942754745
CID:6423061
PubChem ID:165857304
Update Time:2025-05-19

2-(4-aminophenyl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
    • EN300-1637347
    • 2172590-78-0
    • Inchi: 1S/C13H21N3/c1-2-8-16-9-7-12(15)13(16)10-3-5-11(14)6-4-10/h3-6,12-13H,2,7-9,14-15H2,1H3
    • InChI Key: CLIJYZKAPITLIU-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCC(C1C1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 219.173547683g/mol
  • Monoisotopic Mass: 219.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.3Ų

2-(4-aminophenyl)-1-propylpyrrolidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1637347-0.05g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
0.05g
$744.0 2023-06-04
Enamine
EN300-1637347-0.1g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
0.1g
$779.0 2023-06-04
Enamine
EN300-1637347-0.25g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
0.25g
$814.0 2023-06-04
Enamine
EN300-1637347-0.5g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
0.5g
$849.0 2023-06-04
Enamine
EN300-1637347-1.0g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
1g
$884.0 2023-06-04
Enamine
EN300-1637347-2.5g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
2.5g
$1735.0 2023-06-04
Enamine
EN300-1637347-5.0g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
5g
$2566.0 2023-06-04
Enamine
EN300-1637347-10.0g
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
10g
$3807.0 2023-06-04
Enamine
EN300-1637347-50mg
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
50mg
$744.0 2023-09-22
Enamine
EN300-1637347-100mg
2-(4-aminophenyl)-1-propylpyrrolidin-3-amine
2172590-78-0
100mg
$779.0 2023-09-22

Additional information on 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine

Professional Introduction to Compound with CAS No. 2172590-78-0 and Product Name: 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine

The compound with the CAS number 2172590-78-0 and the product name 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound, featuring a pyrrolidine core substituted with an amino phenyl group and a propyl chain, contributes to its unique pharmacological profile, making it a subject of intense research interest.

Recent studies have highlighted the importance of 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine in the development of novel therapeutic agents. Its chemical scaffold is reminiscent of several well-known pharmacophores that exhibit significant biological activity. The presence of the amino phenyl group at the 4-position of the pyrrolidine ring is particularly noteworthy, as it has been shown to enhance binding affinity to various biological targets. This feature has prompted researchers to explore its potential in treating a range of disorders, including neurological conditions and inflammatory diseases.

The propyl chain attached to the nitrogen atom of the pyrrolidine ring further modulates the pharmacokinetic properties of the compound. This structural element contributes to improved solubility and bioavailability, which are critical factors in drug development. The combination of these structural features makes 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine a promising candidate for further investigation in preclinical and clinical settings.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in various pathological processes. For instance, its interaction with specific kinases has been reported to modulate signaling pathways involved in cell proliferation and differentiation. These findings are particularly intriguing given the growing body of evidence linking dysregulation of such pathways to diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include condensation reactions, cyclization, and functional group transformations. Advanced techniques such as automated synthesis platforms have been employed to streamline these processes, enhancing efficiency and reproducibility. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has been crucial in characterizing the compound's purity and molecular weight.

One of the most compelling aspects of this compound is its potential for further derivatization to create novel analogs with enhanced therapeutic profiles. By modifying various substituents on the pyrrolidine ring or introducing new functional groups, researchers can fine-tune its biological activity. Such modifications can lead to compounds with improved selectivity, reduced toxicity, or extended half-life, making them more suitable for clinical use.

The regulatory landscape for pharmaceutical compounds like 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) is essential throughout the synthesis, purification, and formulation stages. Additionally, rigorous toxicological studies are required to assess its safety profile before it can be considered for human trials. These studies often involve in vitro assays using human cell lines as well as in vivo experiments in animal models.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development pipeline for compounds like 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine. Open innovation models have enabled researchers to share resources, expertise, and data more efficiently than ever before. This collaborative approach has led to faster discovery cycles and increased success rates in bringing new drugs to market.

The future prospects for 2-(4-aminophenyl)-1-propylpyrrolidin-3-amine are bright, particularly as our understanding of disease mechanisms continues to evolve. Advances in computational chemistry and artificial intelligence are also playing a significant role by enabling more accurate predictions of drug-target interactions and optimizing molecular structures for better efficacy.

In conclusion,2-(4-aminophenyl)-1-propylpyrrolidin-3-amine represents a promising therapeutic agent with significant potential in addressing various human diseases. Its unique chemical structure, combined with its demonstrated biological activity, makes it a valuable addition to the pharmaceutical research landscape. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make substantial contributions to modern medicine.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk